Cas no 941977-63-5 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 941977-63-5
• MF: C₁₆H₂₀N₂O₄S₂
• MW: 368.471001625061
• CID: 5458398
• PubChem ID: 18589440
• Update Time: 2025-07-15

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941977-63-5
• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS017082405
• VU0504819-1
• F2880-3495
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C16H20N2O4S2/c1-18(2)13(16-4-3-9-23-16)11-17-24(19,20)12-5-6-14-15(10-12)22-8-7-21-14/h3-6,9-10,13,17H,7-8,11H2,1-2H3
• InChI Key： RWIFRWFGDYBWEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC(C1=CC=CS1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 368.08644947g/mol
• Monoisotopic Mass: 368.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 941977-63-5)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 941977-63-5, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound features a benzodioxine core, which is a well-known scaffold in medicinal chemistry due to its biological activity and structural versatility. The benzodioxine moiety is further functionalized with a sulfonamide group at the 6-position, enhancing its potential for interactions with biological targets. Additionally, the presence of a thiophene ring at the 2-position introduces additional electronic and steric properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

The N-substituent, specifically a 2-(dimethylamino)ethyl chain, adds another layer of complexity to the molecule. This type of substitution is commonly employed in pharmaceuticals to enhance solubility, improve bioavailability, and modulate receptor binding affinity. The dimethylamino group, in particular, is known for its ability to increase the lipophilicity of molecules while maintaining good water solubility, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing the benzodioxine scaffold exhibit potential anti-inflammatory, antiviral, and anticancer properties. The sulfonamide group further enhances these properties by serving as a hydrogen bond acceptor, which is crucial for binding to biological targets such as enzymes and receptors.

One of the most intriguing aspects of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that compounds with similar structures may interact with neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as depression and anxiety. The combination of the benzodioxine core with the sulfonamide and thiophene substituents makes this compound a compelling candidate for further exploration in this area.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution. The thiophene ring is often incorporated through cyclization reactions or cross-coupling techniques. The final step involves introducing the N-substituent through reductive amination or other similar methods.

In terms of pharmacokinetic properties, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits promising characteristics that make it suitable for further development as a drug candidate. Computational models predict that this compound has good oral bioavailability and moderate metabolic stability, suggesting that it may have a reasonable therapeutic window. Additionally, its solubility profile indicates that it could be formulated into various dosage forms suitable for different patient populations.

The potential therapeutic applications of this compound are further supported by ongoing research in related areas. For instance, studies on structurally similar molecules have shown activity against various disease targets, including enzymes involved in inflammation and neurotransmitter signaling. These findings provide a strong rationale for investigating the biological activity of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in vitro and in vivo.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide are likely to play an increasingly important role in drug development. The unique combination of structural features makes this molecule a versatile tool for medicinal chemists seeking to design novel therapeutics with improved efficacy and safety profiles.

In conclusion, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 941977-63-5) represents a promising candidate for further investigation in pharmaceutical research. Its complex molecular structure offers several pharmacophoric elements that make it suitable for various therapeutic applications. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for contributing to the development of new treatments for neurological disorders and other diseases.